Cas no 2248288-86-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[methyl(propan-2-yl)sulfamoyl]benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[methyl(propan-2-yl)sulfamoyl]benzoate
• CAS No: 2248288-86-8
• MF: C₁₉H₁₈N₂O₆S
• MW: 402.421023845673
• CID: 5771184
• PubChem ID: 165726733
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[methyl(propan-2-yl)sulfamoyl]benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6522781
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[methyl(propan-2-yl)sulfamoyl]benzoate
• 2248288-86-8

• Inchi： 1S/C19H18N2O6S/c1-12(2)20(3)28(25,26)14-8-6-7-13(11-14)19(24)27-21-17(22)15-9-4-5-10-16(15)18(21)23/h4-12H,1-3H3
• InChI Key： NVINULYLLSUAKN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=1)(N(C)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 402.08855747g/mol
• Monoisotopic Mass: 402.08855747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 109Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[methyl(propan-2-yl)sulfamoyl]benzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[methyl(propan-2-yl)sulfamoyl]benzoate (CAS No. 2248288-86-8) and Its Applications in Modern Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[methyl(propan-2-yl)sulfamoyl]benzoate, identified by its CAS number 2248288-86-8, represents a fascinating molecule with significant potential in the field of chemical biology. This heterocyclic derivative combines structural features from both isoindole and benzoate moieties, linked through a sulfamoyl bridge. The presence of a dioxo group further enhances its molecular complexity, making it a promising candidate for various biochemical and pharmacological investigations.

The synthesis of this compound involves intricate organic transformations, including condensation reactions, cyclization processes, and functional group modifications. The sulfamoyl moiety, specifically the methyl(propan-2-yl)sulfamoyl group, introduces a unique polar character to the molecule, which can influence its solubility and interactions with biological targets. Such structural attributes make it an intriguing subject for drug discovery and medicinal chemistry research.

In recent years, there has been growing interest in isoindole derivatives due to their diverse biological activities. These compounds have been reported to exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of functional groups in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[methyl(propan-2-yl)sulfamoyl]benzoate may contribute to its ability to modulate biological pathways by interacting with enzymes or receptors. Preliminary studies suggest that this compound could serve as a scaffold for developing novel therapeutic agents.

The benzoate moiety in the molecule adds another layer of complexity, as benzoic acid derivatives are well-known for their pharmacological properties. For instance, certain benzoates have been used in the treatment of skin disorders and as intermediates in the synthesis of more complex drugs. The combination of these structural elements in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[methyl(propan-2-yl)sulfamoyl]benzoate may enhance its bioactivity profile compared to individual components.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Researchers have been exploring ways to optimize its structure to improve potency and selectivity. For example, modifications to the sulfamoyl group or the dioxo ring could alter its binding affinity to specific biological targets. Advances in computational chemistry and molecular modeling have enabled scientists to predict how these changes might affect the compound's behavior, accelerating the drug discovery process.

Recent studies have highlighted the importance of sulfamoyl compounds in medicinal chemistry. These derivatives often exhibit strong binding interactions due to their ability to form hydrogen bonds and participate in hydrophobic interactions. The methyl(propan-2-yl)sulfamoyl group in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yll 3-[methyl(propan-2-ylsulfamoyl]benzoate could be particularly valuable in designing molecules that interact with biological macromolecules such as proteins and nucleic acids.

The isoindole core is another key feature that contributes to the compound's potential bioactivity. Isoindoles are known for their role in various natural products and have been investigated for their pharmacological effects. The dioxo group attached to the isoindole ring introduces additional electronic properties that can influence how the molecule interacts with biological systems. This combination makes 1,3-dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 3 - [ methyl ( propan - 2 - ylsulfamoy l ] benzoate a versatile scaffold for further chemical modifications.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and chemical biology research. Its unique structure allows it to serve as a building block for more complex molecules or as a probe for studying enzyme mechanisms. The ability to fine-tune its properties through structural modifications makes it an attractive candidate for both academic and industrial research.

The synthesis of 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 3 - [ methyl ( propan - 2 - ylsulfamoy l ] benzoate requires careful optimization to ensure high yield and purity. Researchers have employed various synthetic strategies, including multi-step organic reactions and purification techniques such as column chromatography. The development of efficient synthetic routes is crucial for enabling further exploration of this compound's potential applications.

As our understanding of biological systems continues to grow, so does the demand for innovative molecules like 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 3 - [ methyl ( propan _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ ) sulfamoy l ] benzoate . Its unique structural features position it as a valuable tool for studying complex biological processes and developing new treatments for diseases. Future research will likely focus on elucidating its mechanism of action and exploring new derivatives with enhanced properties.

In conclusion,1 , 3 _ dioxo_ _ _ _ _ _